Cas no 1396625-58-3 (1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate)

• Product Name: 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate
• CAS No: 1396625-58-3
• MF: C₁₈H₁₄F₂N₂O₃S
• MW: 376.377170085907
• CID: 5401100
• Update Time: 2025-06-08

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• PYIPRCZTNOFGHH-UHFFFAOYSA-N
• 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate

• Inchi： 1S/C18H14F2N2O3S/c1-24-13-6-3-7-14-16(13)21-18(26-14)22-8-10(9-22)25-17(23)15-11(19)4-2-5-12(15)20/h2-7,10H,8-9H2,1H3
• InChI Key： PYIPRCZTNOFGHH-UHFFFAOYSA-N
• SMILES： C(OC1CN(C2=NC3=C(OC)C=CC=C3S2)C1)(=O)C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate

Introduction to 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate (CAS No. 1396625-58-3)

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate, identified by its CAS number 1396625-58-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research for potential therapeutic applications.

The structural framework of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate is characterized by the presence of a benzothiazole moiety linked to an azetidine ring. The benzothiazole segment is a well-known pharmacophore in drug discovery, renowned for its ability to interact with various biological targets. Specifically, the 4-methoxy substituent enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The azetidine ring contributes to the compound's overall rigidity and spatial orientation, facilitating optimal binding to biological receptors.

The introduction of fluorine atoms at the 2 and 6 positions of the benzoate group (2,6-difluorobenzoate) further modulates the electronic properties of the molecule. Fluorine atoms are frequently incorporated into drug candidates due to their ability to improve binding affinity, metabolic stability, and pharmacokinetic profiles. In this context, the fluorinated benzoate moiety in 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate is expected to enhance its interaction with biological targets while minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its structural features suggest potential applications in oncology and neurology, where precise molecular interactions are crucial for therapeutic efficacy.

In vitro studies have begun to elucidate the pharmacological profile of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate. Initial results indicate that the compound demonstrates moderate potency against certain inflammatory markers and may exhibit selectivity over off-target proteins. These findings are particularly encouraging given the growing demand for selective inhibitors that can modulate inflammatory responses without causing systemic side effects.

The synthesis of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2,6-difluorobenzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the desired core structure. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels, which are essential for subsequent biological evaluation.

The compound's physicochemical properties have been thoroughly characterized using state-of-the-art analytical techniques. Spectroscopic methods such as NMR spectroscopy and mass spectrometry have confirmed the structural integrity of 1-(4-methoxy-1,3-benzothiazol-2-y l)azetidin -3 - yl 2 ,6 - difluorobenzoate. Additionally, solubility studies indicate that the compound exhibits reasonable solubility in organic solvents commonly used in pharmaceutical formulations.

The potential therapeutic applications of 1-(4-methoxy -1 ,3 -benzothiazol -2 - yl ) azetidin -3 - yl 2 ,6 - difluorobenzoate are being explored through preclinical studies. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Furthermore, preliminary data suggest that it may have neuroprotective properties, which could make it valuable in treating neurodegenerative disorders.

The development of novel drug candidates like 1-(4-methoxy -1 ,3 -benzothiazol -2 - yl ) azetidin -3 - yl 2 ,6 - difluorobenzoate relies heavily on collaboration between synthetic chemists and biologists. This interdisciplinary approach ensures that compounds with optimal pharmacological profiles are identified and advanced into clinical development. The integration of high-throughput screening technologies has further accelerated this process by enabling rapid evaluation of large libraries of compounds.

The future prospects for 1-(4-methoxy -1 ,3 -benzothiazol -2 - yl ) azetidin -3 - yl 2 ,6 - difluorobenzoate appear promising as ongoing research continues to uncover new biological activities and optimize its pharmacokinetic properties. As our understanding of disease mechanisms evolves，this compound may find applications beyond its initial scope，including personalized medicine approaches tailored to individual patient needs.